1,3,3,5-Tetramethyl-6-oxa-3-germabicyclo[3.1.0]hexane

• CAS No.: 51343-31-8
• Molecular Formula: C8H16GeO
• Molecular Weight: 200.84 g/mol
• IUPAC Name: 1,3,3,5-tetramethyl-6-oxa-3-germabicyclo[3.1.0]hexane
• InChI: InChI=1S/C8H16GeO/c1-7-5-9(3,4)6-8(7,2)10-7/h5-6H2,1-4H3
• InChI Key: VWBIJAMLBUZCHX-UHFFFAOYSA-N
• Canonical SMILES: CC12C[Ge](CC1(O2)C)(C)C

Description

1,3,3,5-Tetramethyl-6-oxa-3-germabicyclo[310]hexane is an organogermanium compound characterized by its unique bicyclic structure

Preparation Methods

The synthesis of 1,3,3,5-Tetramethyl-6-oxa-3-germabicyclo[3.1.0]hexane typically involves the reaction of germanium-based precursors with specific organic compounds under controlled conditions. One common method includes the reaction of 1,3,3-trimethyl-6-oxa-3-silabicyclo[3.1.0]hexane with fluoride ions, which results in the formation of the desired germabicyclo compound . The reaction conditions often require an inert atmosphere and specific solvents to ensure the stability of the intermediate compounds.

Chemical Reactions Analysis

1,3,3,5-Tetramethyl-6-oxa-3-germabicyclo[3.1.0]hexane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of germanium oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced germanium species.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by other groups.

Scientific Research Applications

1,3,3,5-Tetramethyl-6-oxa-3-germabicyclo[3.1.0]hexane has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organogermanium compounds and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a subject of study in biological systems to understand its interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of germanium-based drugs.

Industry: The compound is used in the production of specialized materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 1,3,3,5-Tetramethyl-6-oxa-3-germabicyclo[3.1.0]hexane involves its interaction with specific molecular targets. The compound can act as a ligand, binding to metal centers and influencing their reactivity. The pathways involved in its action include coordination with transition metals and participation in catalytic cycles, leading to the formation of various products .

Comparison with Similar Compounds

1,3,3,5-Tetramethyl-6-oxa-3-germabicyclo[3.1.0]hexane can be compared with similar compounds such as:

1,3,3-Trimethyl-6-oxa-3-silabicyclo[3.1.0]hexane: This compound contains silicon instead of germanium and exhibits different reactivity patterns.

2,7-Dimethyl-2,37,8-diepoxy-5-spiro[4.4]nonane: This compound has a different bicyclic structure and is used in different types of chemical reactions.

The uniqueness of this compound lies in its germanium center, which imparts distinct chemical properties and reactivity compared to its silicon analogs.